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Compound of Interest

Compound Name:
2-Amino-5-bromonicotinic acid

hydrobromide

Cat. No.: B1525712 Get Quote

A Strategic Guide to the Safe Handling of 2-Amino-
5-bromonicotinic acid Hydrobromide
As a cornerstone of innovation in pharmaceutical and materials science, the synthesis and

handling of novel chemical compounds demand a safety-first culture. This guide provides a

detailed operational and safety plan for managing 2-Amino-5-bromonicotinic acid
hydrobromide in a laboratory setting. Authored for researchers, scientists, and drug

development professionals, this document moves beyond a simple checklist to instill a deep

understanding of the "why" behind each safety protocol, ensuring a self-validating system of

laboratory safety.

Immediate Safety Profile: 2-Amino-5-bromonicotinic acid
Hydrobromide
Before handling this compound, it is critical to be intimately familiar with its hazard profile. While

a specific Safety Data Sheet (SDS) for the hydrobromide salt is not readily available, the known

hazards of the parent compound, 2-Amino-5-bromonicotinic acid, and related pyridine

derivatives provide a strong basis for a conservative safety approach.[1]
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Parameter Information Source

Chemical Name
2-Amino-5-bromonicotinic acid

hydrobromide
-

Molecular Formula C₆H₅BrN₂O₂ · HBr [1]

Appearance
Likely a light yellow or pale

brown crystalline solid.
[2][3]

GHS Hazard Statements

Causes skin irritation (H315),

Causes serious eye irritation

(H319). May be harmful if

swallowed, in contact with skin,

or if inhaled.

[1][4][5]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

sealed container, protected

from light and moisture.

[6][7][8][9]

Incompatibilities
Strong oxidizing agents, strong

acids, and strong bases.
[9]

Operational Plan: From Receipt to Disposal
A meticulous, step-by-step approach is essential for mitigating risks associated with 2-Amino-
5-bromonicotinic acid hydrobromide. The hydrobromide salt form may influence properties

like solubility and hygroscopicity, necessitating careful handling to ensure both safety and

experimental integrity.[10][11]

Receiving and Unpacking
Pre-Inspection: Upon receipt, visually inspect the package for any signs of damage or leaks.

If the integrity of the package is compromised, follow your institution's emergency spill

response protocol.

Designated Unpacking Area: Unpack the chemical in a designated area, preferably within a

certified laboratory chemical fume hood.[6][8]
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Verify Labeling: Ensure the container is clearly labeled with the chemical name, CAS number

(52833-94-0 for the parent compound), and appropriate hazard warnings.[1][7]

Initial Storage: Immediately move the container to its designated, secure storage location.

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is non-negotiable. The selection of PPE is based on the known

hazards of pyridine derivatives and brominated compounds, which include skin, eye, and

respiratory irritation.[6][12][13]

Eye Protection: Chemical splash goggles are mandatory.[6][12] If there is a significant risk of

splashing, a face shield should be worn in addition to goggles.[14]

Hand Protection: Wear nitrile or neoprene gloves.[6][13] It is crucial to inspect gloves for any

tears or perforations before use. Double-gloving is recommended for extended operations.

After handling, remove gloves using the proper technique to avoid skin contact and wash

hands thoroughly.[8][14]

Body Protection: A fully buttoned, long-sleeved lab coat is required to protect against skin

exposure.[6][8][12]

Respiratory Protection: All handling of the solid compound or its solutions must be performed

within a certified laboratory chemical fume hood to prevent inhalation of dust or aerosols.[6]

[8]

Weighing and Solution Preparation
Controlled Environment: All weighing and solution preparation must occur within a chemical

fume hood to contain any airborne particles.[6][8]

Static Control: Use anti-static weigh paper or an anti-static gun to prevent dispersal of the

fine powder.

Spill Containment: Work on a disposable absorbent bench liner to contain any minor spills.

Solvent Addition: When preparing solutions, add the solid to the solvent slowly to avoid

splashing. Be aware that the dissolution of hydrobromide salts can be exothermic.
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Experimental Use
Situational Awareness: Always be aware of the location of the nearest emergency eyewash

station and safety shower.[8] These must be accessible within 10 seconds of your work area.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[7]

Equipment: Use clean, dedicated glassware. Upon completion of the experiment,

decontaminate all equipment thoroughly.

Emergency Response Plan
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[6][8][15]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an

emergency eyewash station, holding the eyelids open. Seek immediate medical attention.[8]

[15]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[15][16]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.[7][15]

Spill: For small spills, use an absorbent material like sand or vermiculite to contain the spill.

[12] Sweep up the material, place it in a sealed, labeled container for disposal, and

decontaminate the area. For large spills, evacuate the area and contact your institution's

environmental health and safety department.

Disposal Plan
Chemical waste management is a critical component of laboratory safety and environmental

responsibility.

Waste Segregation: All waste containing 2-Amino-5-bromonicotinic acid hydrobromide,

including contaminated PPE, weigh boats, and absorbent materials, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.[8]
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Container Management: Do not mix this waste with other chemical waste streams unless

explicitly permitted by your institution's waste management guidelines.

Regulatory Compliance: Dispose of the waste through your institution's approved hazardous

waste disposal program, following all local, state, and federal regulations.

Workflow Visualization
The following diagram illustrates the key decision points and safety protocols for handling 2-
Amino-5-bromonicotinic acid hydrobromide.
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Safe Handling Workflow: 2-Amino-5-bromonicotinic acid hydrobromide

Preparation & Handling

Post-Experiment & Disposal Emergency Procedures

Receive & Inspect Package

Don Full PPE:
- Goggles
- Lab Coat

- Nitrile/Neoprene Gloves

Work in Fume Hood

Weigh Compound & Prepare Solution

Perform Experiment

Decontaminate Glassware & Surfaces Spill Personal Exposure

Segregate Waste

Dispose via Approved Channels

Evacuate / Contain Flush / Seek Medical Attention

Click to download full resolution via product page

Caption: A workflow for the safe handling of 2-Amino-5-bromonicotinic acid hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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